Cas no 1261952-36-6 (2-methyl-5-(3-methylsulfonylphenyl)phenol)

• Product Name: 2-methyl-5-(3-methylsulfonylphenyl)phenol
• CAS No: 1261952-36-6
• MF: C₁₄H₁₄O₃S
• MW: 262.324162960052
• MDL: MFCD18313427
• CID: 1219281
• PubChem ID: 53219120
• Update Time: 2025-05-20

2-methyl-5-(3-methylsulfonylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-(3-methylsulfonylphenyl)phenol
• 2-Methyl-5-(3-methylsulfonylphenyl)phenol, 95%
• 3'-(Methanesulfonyl)-4-methyl[1,1'-biphenyl]-3-ol
• 1261952-36-6
• DTXSID80683996
• MFCD18313427

• MDL： MFCD18313427
• Inchi： 1S/C14H14O3S/c1-10-6-7-12(9-14(10)15)11-4-3-5-13(8-11)18(2,16)17/h3-9,15H,1-2H3
• InChI Key： IGYIJJKNFVDYTO-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=C(C=1)C1C=CC(C)=C(C=1)O)(=O)=O

Computed Properties

• Exact Mass: 262.06636548g/mol
• Monoisotopic Mass: 262.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 62.8Ų

Additional information on 2-methyl-5-(3-methylsulfonylphenyl)phenol

Introduction to 2-Methyl-5-(3-Methylsulfonylphenyl)phenol (CAS No. 1261952-36-6)

2-Methyl-5-(3-methylsulfonylphenyl)phenol, also known by its CAS number 1261952-36-6, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique molecular structure, which includes a phenol group, a methyl group, and a methylsulfonylphenyl substituent. These structural features contribute to its chemical reactivity and biological activity, making it a valuable compound for various scientific investigations.

The molecular formula of 2-methyl-5-(3-methylsulfonylphenyl)phenol is C₁₄H₁₄O₃S, and its molecular weight is approximately 262.32 g/mol. The compound is a white to off-white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its physical and chemical properties have been extensively studied, providing a solid foundation for its use in various applications.

In the realm of pharmaceutical research, 2-methyl-5-(3-methylsulfonylphenyl)phenol has shown promising results in several areas. One of the key areas of interest is its potential as an anti-inflammatory agent. Recent studies have demonstrated that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 2-methyl-5-(3-methylsulfonylphenyl)phenol could be a valuable lead compound for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 2-methyl-5-(3-methylsulfonylphenyl)phenol has also been investigated for its potential as an antioxidant. Oxidative stress is a key factor in the pathogenesis of many diseases, including neurodegenerative disorders and cardiovascular diseases. Studies have shown that this compound can effectively scavenge free radicals and reduce oxidative stress in cellular models. This antioxidant activity makes it a promising candidate for further exploration in the context of disease prevention and treatment.

The biological activity of 2-methyl-5-(3-methylsulfonylphenyl)phenol is not limited to anti-inflammatory and antioxidant effects. Recent research has also explored its potential as an anticancer agent. In vitro studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer cells and colon cancer cells. The mechanism of action appears to involve the modulation of signaling pathways such as the mitogen-activated protein kinase (MAPK) pathway and the phosphatidylinositol 3-kinase (PI3K)/Akt pathway. These findings highlight the multifaceted biological activities of 2-methyl-5-(3-methylsulfonylphenyl)phenol, making it a subject of ongoing research in cancer therapy.

In addition to its biological activities, the synthetic methods for producing 2-methyl-5-(3-methylsulfonylphenyl)phenol have been optimized to improve yield and purity. Various synthetic routes have been reported, including those involving Suzuki coupling reactions and Friedel-Crafts alkylation. These methods provide chemists with flexible options for synthesizing this compound on both laboratory and industrial scales.

The safety profile of 2-methyl-5-(3-methylsulfonylphenyl)phenol has also been evaluated in preclinical studies. Toxicity assessments have shown that this compound has low toxicity at therapeutic concentrations, which is an important consideration for its potential use in pharmaceutical applications. However, further studies are needed to fully understand its long-term safety and potential side effects.

In conclusion, 2-methyl-5-(3-methylsulfonylphenyl)phenol (CAS No. 1261952-36-6) is a versatile compound with a range of biological activities that make it an attractive target for pharmaceutical research. Its anti-inflammatory, antioxidant, and anticancer properties have been well-documented in recent studies, highlighting its potential as a lead compound for drug development. As research in this area continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility in the fields of medicine and chemistry.